molecular formula C21H18N2O5S B5531594 3-({3-[(benzylamino)sulfonyl]benzoyl}amino)benzoic acid

3-({3-[(benzylamino)sulfonyl]benzoyl}amino)benzoic acid

Cat. No. B5531594
M. Wt: 410.4 g/mol
InChI Key: ZNSVVWJYIMWDNX-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds related to 3-({3-[(benzylamino)sulfonyl]benzoyl}amino)benzoic acid often involves the reaction of aminobenzoic acid derivatives with sulfonyl chlorides or isothiocyanates. For example, 4-(3-Benzoylthioureido)benzoic acid was synthesized from 4-aminobenzoic acid and benzoyl isothiocyanate, characterized by spectroscopic techniques, and its crystal structure was examined (Aydın et al., 2010).

Molecular Structure Analysis

The molecular structure of related compounds is often elucidated using spectroscopic methods and X-ray crystallography. The crystallographic analysis helps in understanding the spatial arrangement and bond lengths, providing insights into the molecular conformation and its implications on reactivity and interactions (Aydın et al., 2010).

Chemical Reactions and Properties

Compounds with similar structural frameworks undergo various chemical reactions, including sulfonation, amidation, and complex formation with metals. These reactions are significant for modifying the compound's properties for specific applications. For instance, sulfonation reactions of benzoic acid derivatives with sodium sulfinates have been achieved, leading to the synthesis of various aryl sulfones with excellent regioselectivity (Liu et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the material's behavior in different environments and applications. The crystal structure, determined through X-ray crystallography, provides valuable information about the compound's stability and interaction potential (Aydın et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, are essential for tailoring the compound for desired applications. For example, the reactivity of benzoic acid derivatives in sulfonation reactions indicates their potential utility in synthesizing sulfone-based compounds with specific properties (Liu et al., 2015).

properties

IUPAC Name

3-[[3-(benzylsulfamoyl)benzoyl]amino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18N2O5S/c24-20(23-18-10-4-9-17(12-18)21(25)26)16-8-5-11-19(13-16)29(27,28)22-14-15-6-2-1-3-7-15/h1-13,22H,14H2,(H,23,24)(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZNSVVWJYIMWDNX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=CC(=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

410.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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